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Analytical Method and Validation Summary

The developed method uses 0.1 M Hydrochloric Acid (HCl) as a solvent, with a primary wavelength of

276.20 nm for the absorbance method. The Area Under the Curve (AUC) method measures the integral

across the wavelength range of 245.60 nm to 304.60 nm [1].

The calibration curve for this method is linear across a concentration range of 10 to 30 μg/mL. The table

below summarizes the key validation parameters obtained from the study [1].

Parameter Specification/Result

Analytical Technique Ultraviolet (UV) Spectrophotometry

Solvent 0.1 M Hydrochloric Acid (HCl)

Wavelength (Absorbance) 276.20 nm

Wavelength Range (AUC) 245.60 - 304.60 nm

Calibration Range 10 - 30 μg/mL

Absorbance Method
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Parameter Specification/Result

- Regression Equation y = 0.105 + 0.019x

- Correlation Coefficient (r) 0.99983

AUC Method

- Regression Equation y = 2.248 + 0.472x

- Correlation Coefficient (r) 0.9985

Detection (LOD) / Quantitation (LOQ)

- LOD (Absorbance) 1.84 μg/mL

- LOQ (Absorbance) 5.58 μg/mL

- LOD (AUC) 7.50 μg/mL

- LOQ (AUC) 22.74 μg/mL

Application to Marketed Tablets

- Trademark Tablet (by Absorbance) 105.09%

- Trademark Tablet (by AUC) 104.56%

- Generic Tablet (by Absorbance) 93.86%

- Generic Tablet (by AUC) 94.34%

Detailed Experimental Protocol

Materials and Equipment

Chemical Reagents: 0.1 M HCl, dimenhydrinate standard, and tablet samples [1].

Equipment: UV-Vis Spectrophotometer with 1 cm matched quartz cells [1].
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Preparation of Standard Stock Solution

Accurately weigh about 10 mg of dimenhydrinate standard and transfer it to a 100 mL volumetric flask.

Dissolve and make up to the volume with 0.1 M HCl to obtain a primary stock solution with a concentration

of approximately 100 μg/mL [1].

Construction of Calibration Curve

From the stock solution, prepare a series of standard dilutions in 0.1 M HCl to achieve concentrations
of 10, 15, 20, 25, and 30 μg/mL [1].

Measure the absorbance of each solution at 276.20 nm against a 0.1 M HCl blank [1].
Alternatively, for the AUC method, measure the integrated area under the curve across the

wavelength range of 245.60 nm to 304.60 nm [1].
Plot the absorbance or AUC values against the corresponding concentrations to generate the

calibration curve.

Analysis of Tablet Formulation

Weigh and powder not less than 20 tablets.

Accurately weigh a portion of the powder equivalent to about 50 mg of dimenhydrinate and transfer
to a 100 mL volumetric flask.

Add about 70 mL of 0.1 M HCl, sonicate for 15-30 minutes to ensure complete dissolution, and dilute
to volume with the same solvent.

Filter the solution, discard the first few mL of the filtrate, and further dilute the subsequent filtrate with
0.1 M HCl to obtain a final concentration within the linear range (e.g., ~20 μg/mL).

Measure the absorbance or AUC of the sample solution and calculate the content using the
regression equation from the calibration curve [1].

Workflow for Dimenhydrinate Quantification

The following diagram illustrates the complete analytical workflow.
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Dimenhydrinate UV Quantification Workflow

Start Analysis

Prepare Standard Stock Solution (100 µg/mL)

Prepare Calibration Standards
(10, 15, 20, 25, 30 µg/mL)

Measure Absorbance at 276.20 nm
OR

Measure AUC (245.60-304.60 nm)

Plot Calibration Curve
(Absorbance/AUC vs. Concentration)

Weigh, Powder, and Extract Tablet Sample

Measure Sample Absorbance/AUC

Calculate Dimenhydrinate Content
Using Regression Equation

Report Results
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Conclusion

This protocol outlines a simple, precise, accurate, and cost-effective UV spectrophotometric method for

quantifying dimenhydrinate in tablet dosage forms. The method was successfully validated, demonstrating

excellent linearity, accuracy, and sensitivity. The results for both branded and generic tablets complied with

the acceptance criteria (90-110%) set by the Indonesian Pharmacopoeia Edition V [1]. Both the absorbance

and AUC methods showed no significant difference in performance, providing analysts with a reliable choice

for quality control testing [2] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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